molecular formula C13H12ClNO3 B7457409 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide

Cat. No. B7457409
M. Wt: 265.69 g/mol
InChI Key: KIFPLYRAKXCAAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide, also known as SM-1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. SM-1 is a benzamide derivative that has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is not fully understood. However, it has been suggested that the compound may exert its anti-tumor and anti-inflammatory effects through the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of various cellular processes, including inflammation and cell survival.
Biochemical and Physiological Effects:
5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has also been shown to inhibit the migration and invasion of cancer cells. Furthermore, the compound has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is its potential as a therapeutic agent for various diseases, including cancer and inflammation. The compound has shown promising results in various preclinical studies, and further research is needed to determine its clinical potential. One of the limitations of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. One of the areas that require further investigation is the mechanism of action of the compound. Further studies are needed to elucidate the molecular targets of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide and to determine its mode of action. Another area that requires further investigation is the pharmacokinetics and pharmacodynamics of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. Further studies are needed to determine the optimal dosage and administration route of the compound. Additionally, the potential toxicity and side effects of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide need to be investigated to determine its safety profile.
Conclusion:
In conclusion, 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound has shown promising results in various preclinical studies, including anti-inflammatory, anti-tumor, and anti-cancer activities. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, and to reduce the production of pro-inflammatory cytokines. Further research is needed to determine the clinical potential of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide and to elucidate its mechanism of action.

Synthesis Methods

The synthesis of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide involves the reaction of 5-chloro-2-hydroxy-N-methylbenzamide with furan-2-carbaldehyde in the presence of a base. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. The synthesis of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been reported in the literature, and the compound can be obtained in good yields.

Scientific Research Applications

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in various preclinical studies, including anti-inflammatory, anti-tumor, and anti-cancer activities. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β.

properties

IUPAC Name

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12ClNO3/c1-15(8-10-3-2-6-18-10)13(17)11-7-9(14)4-5-12(11)16/h2-7,16H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIFPLYRAKXCAAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CO1)C(=O)C2=C(C=CC(=C2)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.